Daminozide Daminozide Succinic acid 2,2-dimethylhydrazide appears as odorless white crystals or powder. (NTP, 1992)
Daminozide is a straight-chain fatty acid.
Daminozide can cause cancer according to The Environmental Protection Agency (EPA).
Daminozide — also known as Alar, Kylar, B-NINE, DMASA, SADH, or B 995 — is a plant growth regulator, a chemical sprayed on fruit to regulate their growth, make their harvest easier, and keep apples from falling off the trees before they are ripe. This makes sure they are red and firm for storage. Alar was first approved for use in the U.S. in 1963, it was primarily used on apples until 1989 when it was voluntarily withdrawn by the manufacturer after the U.S. Environmental Protection Agency proposed banning it based on unacceptably high cancer risks to consumers.
Brand Name: Vulcanchem
CAS No.: 1596-84-5
VCID: VC0524975
InChI: InChI=1S/C6H12N2O3/c1-8(2)7-5(9)3-4-6(10)11/h3-4H2,1-2H3,(H,7,9)(H,10,11)
SMILES: CN(C)NC(=O)CCC(=O)O
Molecular Formula: C6H12N2O3
Molecular Weight: 160.17 g/mol

Daminozide

CAS No.: 1596-84-5

Cat. No.: VC0524975

Molecular Formula: C6H12N2O3

Molecular Weight: 160.17 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

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Daminozide - 1596-84-5

Specification

Description Succinic acid 2,2-dimethylhydrazide appears as odorless white crystals or powder. (NTP, 1992)
Daminozide is a straight-chain fatty acid.
Daminozide can cause cancer according to The Environmental Protection Agency (EPA).
Daminozide — also known as Alar, Kylar, B-NINE, DMASA, SADH, or B 995 — is a plant growth regulator, a chemical sprayed on fruit to regulate their growth, make their harvest easier, and keep apples from falling off the trees before they are ripe. This makes sure they are red and firm for storage. Alar was first approved for use in the U.S. in 1963, it was primarily used on apples until 1989 when it was voluntarily withdrawn by the manufacturer after the U.S. Environmental Protection Agency proposed banning it based on unacceptably high cancer risks to consumers.
CAS No. 1596-84-5
Molecular Formula C6H12N2O3
Molecular Weight 160.17 g/mol
IUPAC Name 4-(2,2-dimethylhydrazinyl)-4-oxobutanoic acid
Standard InChI InChI=1S/C6H12N2O3/c1-8(2)7-5(9)3-4-6(10)11/h3-4H2,1-2H3,(H,7,9)(H,10,11)
Standard InChI Key NOQGZXFMHARMLW-UHFFFAOYSA-N
Impurities The commercial product is contaminated with 0.005% /unsymmetrical dimethylhydrazine/.
SMILES CN(C)NC(=O)CCC(=O)O
Canonical SMILES CN(C)NC(=O)CCC(=O)O
Appearance Solid powder
Colorform WHITE CRYSTALLINE SOLID
Melting Point 309 to 311 °F (NTP, 1992)
154-155 °C

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